Cas no 1540819-93-9 (4-(cyclopentylamino)-2-methylbutan-2-ol)

• Product Name: 4-(cyclopentylamino)-2-methylbutan-2-ol
• CAS No: 1540819-93-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5888142
• PubChem ID: 79359911
• Update Time: 2025-10-28

4-(cyclopentylamino)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylamino)-2-methylbutan-2-ol
• 2-Butanol, 4-(cyclopentylamino)-2-methyl-
• AKOS017913265
• 1540819-93-9
• EN300-4347698
• CS-0249431

• Inchi： 1S/C10H21NO/c1-10(2,12)7-8-11-9-5-3-4-6-9/h9,11-12H,3-8H2,1-2H3
• InChI Key： NNFSYXSUOANRKZ-UHFFFAOYSA-N
• SMILES： CC(C)(O)CCNC1CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 274.4±23.0 °C(Predicted)
• pka: 15.18±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-(cyclopentylamino)-2-methylbutan-2-ol

Comprehensive Overview of 4-(cyclopentylamino)-2-methylbutan-2-ol (CAS No. 1540819-93-9)

4-(cyclopentylamino)-2-methylbutan-2-ol (CAS No. 1540819-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentylamino and methylbutanol functional groups, exhibits versatile properties that make it valuable in drug development and synthesis. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and applications in medicinal chemistry.

The molecular structure of 4-(cyclopentylamino)-2-methylbutan-2-ol features a cyclopentyl ring attached to an amino group, which is further linked to a 2-methylbutan-2-ol backbone. This configuration imparts both lipophilic and hydrophilic characteristics, enhancing its solubility and reactivity in various solvents. Such properties are crucial for its role in synthesizing intermediates for bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors.

One of the most discussed applications of 4-(cyclopentylamino)-2-methylbutan-2-ol is its potential use in neuropharmacology. Recent studies highlight its relevance in modulating neurotransmitter systems, which aligns with the growing interest in neurological disorders such as Parkinson's disease and depression. The compound's ability to interact with dopamine receptors and serotonin transporters has sparked curiosity among researchers, making it a subject of ongoing preclinical investigations.

In addition to its pharmaceutical applications, 4-(cyclopentylamino)-2-methylbutan-2-ol is also explored in catalysis and material science. Its structural motifs are leveraged in designing ligands for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing. The demand for eco-friendly catalysts has driven interest in this compound, particularly in industries aiming to reduce environmental impact while maintaining high efficiency.

The synthesis of 4-(cyclopentylamino)-2-methylbutan-2-ol typically involves multi-step organic reactions, including reductive amination and Grignard reactions. These methods are well-documented in academic literature, but recent advancements focus on optimizing yield and purity through flow chemistry and microwave-assisted synthesis. Such innovations address the need for scalable and cost-effective production, which is critical for commercial viability.

Market trends indicate a rising demand for 4-(cyclopentylamino)-2-methylbutan-2-ol, particularly in regions with robust pharmaceutical and chemical industries. North America and Europe dominate the market, driven by extensive R&D activities and collaborations between academia and biotech firms. Meanwhile, Asia-Pacific is emerging as a key player, with increasing investments in drug discovery and fine chemicals manufacturing.

Safety and regulatory compliance are paramount when handling 4-(cyclopentylamino)-2-methylbutan-2-ol. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory agencies such as the FDA and EMA have guidelines for its use in drug development, ensuring adherence to Good Manufacturing Practices (GMP).

Future research on 4-(cyclopentylamino)-2-methylbutan-2-ol is expected to delve deeper into its mechanistic pathways and therapeutic potential. With the integration of artificial intelligence (AI) in drug discovery, computational models may accelerate the identification of new applications for this compound. Additionally, collaborations between synthetic chemists and biologists could unlock novel uses in precision medicine and targeted therapies.

In summary, 4-(cyclopentylamino)-2-methylbutan-2-ol (CAS No. 1540819-93-9) is a multifaceted compound with promising applications in pharmaceuticals, catalysis, and material science. Its unique structure and functional groups make it a valuable asset in modern chemistry, aligning with trends in neurological research, sustainable synthesis, and innovative drug design. As scientific advancements continue, this compound is poised to play a pivotal role in addressing complex challenges in healthcare and industrial chemistry.